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Compound of Interest

Compound Name: 4-Ethylphenol-d2

Cat. No.: B12370364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, stability, and

experimental applications of 4-Ethylphenol-d2. As a deuterated isotopologue of 4-Ethylphenol,

this compound is a valuable tool in metabolic research, pharmacokinetic studies, and as an

internal standard in analytical chemistry.

Core Chemical Properties and Stability
4-Ethylphenol-d2 is a stable, isotopically labeled version of 4-ethylphenol, a naturally

occurring phenolic compound.[1] The incorporation of deuterium atoms provides a distinct

mass signature, making it an ideal tracer for quantitative analysis in complex biological

matrices.[1][2] While specific experimental data for the deuterated form is limited, its physical

and chemical properties are largely comparable to its non-deuterated counterpart.

Table 1: Physicochemical Properties of 4-Ethylphenol-d2 and 4-Ethylphenol
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Property 4-Ethylphenol-d2
4-Ethylphenol (for
comparison)

Source(s)

Molecular Formula C₈H₈D₂O C₈H₁₀O [1]

Molecular Weight 124.18 g/mol 122.17 g/mol [1]

CAS Number 1335401-68-7 123-07-9

Appearance

Typically exists as a

solid at room

temperature.

White to yellowish

crystalline solid.

Melting Point

Not specified;

expected to be similar

to 4-Ethylphenol.

40-46 °C

Boiling Point

Not specified;

expected to be similar

to 4-Ethylphenol.

218-219 °C

Water Solubility

Not specified;

expected to be similar

to 4-Ethylphenol.

4.9 g/L (at 25 °C)

| Other Solubilities | Not specified; expected to be similar to 4-Ethylphenol. | Soluble in ethanol,

ether, acetone, benzene, carbon disulfide. | |

Stability and Storage

Based on data for 4-Ethylphenol, the deuterated compound is considered stable under normal

conditions. For optimal preservation of its integrity, the following storage and handling

guidelines are recommended:

Storage Conditions: It should be stored in a tightly sealed container in a cool, dry, and well-

ventilated place. To prevent degradation from light exposure, keeping it in a dark place is

advised.

Incompatibilities: The compound should be kept away from strong oxidizing agents, acid

chlorides, and acid anhydrides.
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Hazardous Reactions: Hazardous polymerization is not expected to occur. When heated to

decomposition, it may emit acrid smoke and irritating vapors.

Experimental Protocols and Methodologies
4-Ethylphenol-d2 and its non-deuterated form are subjects of various analytical and biological

studies. Deuterated analogs are frequently synthesized for use as internal standards in

quantitative analytical methods.

Protocol 1: Quantification in Wine by LC-MS/MS
This method is used for the sensitive detection of 4-ethylphenol (4EP) and 4-ethylguaiacol

(4EG) in wine samples.

Sample Preparation: Wine samples are fortified and then diluted with methanol before being

directly injected into the LC-MS/MS system.

Instrumentation: A liquid chromatography system coupled with a tandem mass spectrometer.

Analysis: The levels of the phenols are measured by monitoring the multiple reaction

monitoring (MRM) transitions of the precursor ions to product ions.

For 4-Ethylphenol (4EP), the monitored transition is m/z 121 → 106.

Quantification: An external standard method is used for quantification, with a linear

calibration range typically between 10 and 5000 µg/L. The limit of detection (LOD) and limit

of quantification (LOQ) are reported to be 10 µg/L and 50 µg/L, respectively.

Protocol 2: Spectrophotometric Determination via Azo
Coupling
This protocol outlines a colorimetric method for determining 4-ethylphenol concentration in

water samples.

Reagent Preparation:

Prepare a stock solution (1000 µg/mL) of 4-ethylphenol in distilled water.
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Prepare a stock solution (1000 µg/mL) of 3-nitroaniline.

Prepare a 1% (w/v) sodium nitrite solution and a 1% (w/v) urea solution.

Azo Coupling Procedure:

In a 10 mL volumetric flask placed in an ice bath, add 1.0 mL of 3-nitroaniline, 1.0 mL of

HCl, and 1.0 mL of the sodium nitrite solution to form the diazonium salt.

Add 1.0 mL of urea solution.

Introduce 1.0 mL of the 4-ethylphenol sample.

Add 1.0 mL of sodium hydroxide to facilitate the coupling reaction in an alkaline medium.

Measurement: The resulting yellow-colored azo dye is measured for its maximum

absorbance at a wavelength of 426 nm using a UV-Vis spectrophotometer.

Protocol 3: In Vivo Oral Formulation Preparation
For pharmacokinetic and metabolic studies in animal models, 4-Ethylphenol-d2 can be

prepared in various oral formulations.

Suspension in Carboxymethyl Cellulose (CMC):

Prepare a 0.5% CMC Na solution by dissolving 0.5 g of sodium carboxymethyl cellulose in

100 mL of distilled water.

Add the required amount of 4-Ethylphenol-d2 to the 0.5% CMC Na solution to achieve

the target concentration.

Mix thoroughly to create a homogenous suspension ready for administration.

Solution in DMSO and Corn Oil:

Prepare a concentrated stock solution of 4-Ethylphenol-d2 in dimethyl sulfoxide (DMSO).

For a final formulation of 10% DMSO in corn oil, add 100 µL of the DMSO stock solution to

900 µL of corn oil.
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Mix well to obtain a clear solution or a fine suspension.

Biochemical Pathways and Analytical Workflows
Visualizing the relationships and processes involving 4-Ethylphenol provides a clearer

understanding of its biological context and analytical measurement.
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Caption: Biosynthesis of 4-Ethylphenol from p-coumaric acid.
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Caption: Metabolism of 4-Ethylphenol by intestinal flora.
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Caption: Analytical workflow for LC-MS/MS quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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